molecular formula C11H13NO2 B8301150 2,3-Dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one

2,3-Dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one

Cat. No.: B8301150
M. Wt: 191.23 g/mol
InChI Key: XXEBXXMSVCEIDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

4-hydroxy-3,3,7-trimethyl-1H-indol-2-one

InChI

InChI=1S/C11H13NO2/c1-6-4-5-7(13)8-9(6)12-10(14)11(8,2)3/h4-5,13H,1-3H3,(H,12,14)

InChI Key

XXEBXXMSVCEIDN-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(C=C1)O)C(C(=O)N2)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

41.0 g (146 mmol) of 1-benzyl-2,3-dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one was dissolved in 11 of acetic acid. After the addition of 82 g of a 10% palladium-carbon catalyst, the reaction atmosphere was replaced with hydrogen and 40 ml (160 mmol) of 4N hydrogen chloride solution in ethyl acetate was added, following which the mixture was stirred for 2.5 hours over a water bath at 80° C. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure. The residue obtained was purified by column chromatography (silica gel, 4:1 mixture of chloroform and methanol) and recrystallized (ether) to obtain 27.58 g (yield, 98.9%) of colorless prisms of the title compound.
Name
1-benzyl-2,3-dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one
Quantity
41 g
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reactant
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40 mL
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palladium-carbon
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catalyst
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